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Compound of Interest

Compound Name: D-4'-Tetrahydropyranylglycine

Cat. No.: B152280 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling D-4'-Tetrahydropyranylglycine. The following

procedures are based on established laboratory safety protocols for handling chemical

compounds of a similar nature, in the absence of a specific Safety Data Sheet (SDS) for this

compound.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against potential exposure. The following table summarizes the recommended PPE for

handling D-4'-Tetrahydropyranylglycine.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[1][2]

To protect against potential

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).[1][3]

To prevent direct skin contact.

It is recommended to use a

glove thickness of at least 0.4

mm for splash contact.[3]

Body Protection

A standard laboratory coat

worn over long pants and

closed-toe shoes.[1] Flame

retardant antistatic protective

clothing may also be

appropriate.[3]

To protect skin from accidental

spills and splashes.

Respiratory Protection

Operations should be

conducted in a well-ventilated

chemical fume hood.[1] If

vapors or aerosols are

generated, a NIOSH/MSHA or

European Standard EN 149

approved respirator is

required.[4]

To minimize inhalation of any

potential vapors or aerosols.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is critical to ensure safety and maintain the integrity

of the compound.

Preparation: Before handling, ensure that the chemical fume hood is operational and all

necessary PPE is correctly worn.[1] Prepare all required materials and label all containers

clearly.

Handling: Conduct all manipulations of D-4'-Tetrahydropyranylglycine within the chemical

fume hood to minimize inhalation exposure.[5] Avoid direct contact with skin and eyes.[6]
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Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][6] Store

away from incompatible materials such as strong oxidizing agents and acids.[4][5]

Spill Cleanup: In case of a small spill, carefully sweep or scoop up the solid material and

place it into a suitable, labeled container for disposal.[5] For liquid spills, use absorbent pads

to wipe up the material.[7] For large spills, evacuate the area and contact Environmental

Health and Safety (EH&S).[7]

Disposal Plan
All materials contaminated with D-4'-Tetrahydropyranylglycine must be treated as hazardous

chemical waste.[1]

Waste Segregation: Collect all waste containing the compound, including unused product

and contaminated materials (e.g., gloves, pipette tips, vials), in a designated and clearly

labeled hazardous waste container.[1][8] Do not mix with other laboratory wastes.[8]

Container Management: Use a chemically resistant and leak-proof container for waste

collection.[1] Keep the container closed when not in use.[5]

Final Disposal: Dispose of the hazardous waste through a licensed and certified hazardous

waste disposal company.[5] Follow all local, state, and federal regulations.

Experimental Workflow
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Caption: Workflow for handling D-4'-Tetrahydropyranylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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